Cyclosporin B

• Description: Cyclosporin B is an oligopeptide.
• CAS No.: 63775-95-1
• Product Name: Cyclosporin B
• Molecular Formula: C61H109N11O12
• Molecular Weight: 1188.6 g/mol
• IUPAC Name: (3S,6S,9S,12S,15R,18S,21S,24S,30S,33R)-33-[(E)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28,30-decamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• Standard InChI: InChI=1S/C61H109N11O12/c1-25-26-27-39(14)51(74)50-55(78)64-41(16)56(79)66(18)32-47(73)67(19)43(28-33(2)3)54(77)65-48(37(10)11)60(83)68(20)44(29-34(4)5)53(76)62-40(15)52(75)63-42(17)57(80)69(21)45(30-35(6)7)58(81)70(22)46(31-36(8)9)59(82)71(23)49(38(12)13)61(84)72(50)24/h25-26,33-46,48-51,74H,27-32H2,1-24H3,(H,62,76)(H,63,75)(H,64,78)(H,65,77)/b26-25+/t39?,40-,41+,42+,43+,44+,45+,46+,48+,49+,50-,51?/m1/s1
• Standard InChIKey: UCOQITKXMNKTKF-BMNGICEZSA-N
• Isomeric SMILES: C/C=C/CC(C)C([C@@H]1C(=O)N[C@H](C(=O)N(CC(=O)N([C@H](C(=O)N[C@H](C(=O)N([C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N([C@H](C(=O)N([C@H](C(=O)N([C@H](C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C)C)O
• SMILES: CC=CCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C)C)O
• Canonical SMILES: CC=CCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C)C)O
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Cyclosporin B, 7-L-Alanine-cyclosporin A, Antibiotic S 7481F2
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Br J Pharmacol. 2012 Mar;165(5):1235-45. doi: 10.1111/j.1476-5381.2011.01700.x. Review. PubMed PMID: 21955136; PubMed Central PMCID: PMC3372712. 8: Lim WY, Messow CM, Berry C. Cyclosporin variably and inconsistently reduces infarct size in experimental models of reperfused myocardial infarction: a systematic review and meta-analysis. Br J Pharmacol. 2012 Apr;165(7):2034-43. doi: 10.1111/j.1476-5381.2011.01691.x. Review. PubMed PMID: 21950961; PubMed Central PMCID: PMC3413842. 9: Mansueto P, Pisciotta G, Tomasello G, Cabibi D, Seidita A, D'Alcamo A, Patti AM, Sprini D, Carroccio A, Rini GB, Fede GD. Malignant tumor-like gastric lesion due to Candida albicans in a diabetic patient treated with cyclosporin: a case report and review of the literature. Clin Exp Med. 2012 Sep;12(3):201-5. doi: 10.1007/s10238-011-0158-1. Epub 2011 Sep 9. Review. PubMed PMID: 21904834. 10: Survase SA, Kagliwal LD, Annapure US, Singhal RS. 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Alisporivir, a cyclosporin derivative that selectively inhibits cyclophilin, for the treatment of HCV infection. Curr Opin Investig Drugs. 2010 Feb;11(2):213-24. Review. PubMed PMID: 20112171. 18: Naldi L. Malignancy concerns with psoriasis treatments using phototherapy, methotrexate, cyclosporin, and biologics: facts and controversies. Clin Dermatol. 2010 Jan-Feb;28(1):88-92. doi: 10.1016/j.clindermatol.2009.03.003. Review. PubMed PMID: 20082957. 19: Magnasco A, Rossi A, Catarsi P, Gusmano R, Ginevri F, Perfumo F, Ghiggeri GM. Cyclosporin and organ specific toxicity: clinical aspects, pharmacogenetics and perspectives. Curr Clin Pharmacol. 2008 Sep;3(3):166-73. Review. PubMed PMID: 18781903. 20: Yokoyama K. [Current concept and perspective of immunotherapy for myasthenia gravis: tacrolimus and cyclosporin]. Nihon Rinsho. 2008 Jun;66(6):1158-64. Review. Japanese. PubMed PMID: 18540363.
• PubChem Compound: 6450331
• Last Modified: Aug 15 2023